Cas no 1152830-63-1 (2-[(2,3-Difluorobenzyl)thio]nicotinic Acid)

• Product Name: 2-[(2,3-Difluorobenzyl)thio]nicotinic Acid
• CAS No: 1152830-63-1
• MF: C₁₃H₉F₂NO₂S
• MW: 281.27786898613
• MDL: MFCD12649250
• CID: 4561079
• Update Time: 2025-06-08

2-[(2,3-Difluorobenzyl)thio]nicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,3-Difluorobenzyl)thio]nicotinic Acid

• MDL： MFCD12649250
• Inchi： 1S/C13H9F2NO2S/c14-10-5-1-3-8(11(10)15)7-19-12-9(13(17)18)4-2-6-16-12/h1-6H,7H2,(H,17,18)
• InChI Key： PYWQNVILCWKUBG-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(F)=C2F)=NC=CC=C1C(O)=O

Additional information on 2-[(2,3-Difluorobenzyl)thio]nicotinic Acid

Recent Advances in the Study of 2-[(2,3-Difluorobenzyl)thio]nicotinic Acid (CAS: 1152830-63-1)

2-[(2,3-Difluorobenzyl)thio]nicotinic Acid (CAS: 1152830-63-1) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of inflammatory and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in drug development.

The compound belongs to the class of nicotinic acid derivatives, which are known for their diverse biological activities. The incorporation of a difluorobenzylthio moiety enhances its pharmacokinetic properties, such as metabolic stability and membrane permeability. Recent synthetic approaches have optimized the yield and purity of 2-[(2,3-Difluorobenzyl)thio]nicotinic Acid, making it more accessible for preclinical studies. These advancements have been documented in several high-impact journals, highlighting the compound's growing importance in medicinal chemistry.

Pharmacological studies have revealed that 2-[(2,3-Difluorobenzyl)thio]nicotinic Acid exhibits potent anti-inflammatory effects by modulating key signaling pathways, such as the NF-κB and MAPK cascades. In vitro and in vivo experiments have demonstrated its ability to reduce pro-inflammatory cytokine production and oxidative stress, suggesting its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, its role in metabolic regulation has been explored, with evidence pointing to its ability to improve insulin sensitivity and lipid metabolism.

Mechanistic investigations have further elucidated the compound's interactions with molecular targets, including G protein-coupled receptors (GPCRs) and nuclear receptors. Structural-activity relationship (SAR) studies have identified critical functional groups responsible for its bioactivity, paving the way for the design of more potent analogs. Recent crystallographic data have provided detailed insights into its binding modes, facilitating structure-based drug design efforts.

Despite these promising findings, challenges remain in the clinical translation of 2-[(2,3-Difluorobenzyl)thio]nicotinic Acid. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further optimization and rigorous preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound into clinical trials. Current research is also exploring its potential in combination therapies, where it may synergize with existing drugs to enhance efficacy.

In conclusion, 2-[(2,3-Difluorobenzyl)thio]nicotinic Acid represents a promising candidate for the treatment of inflammatory and metabolic disorders. Its unique chemical structure and multifaceted pharmacological profile make it a valuable subject of ongoing research. Future studies should focus on refining its therapeutic potential and addressing translational challenges to bring this compound closer to clinical application. This brief underscores the importance of continued investment in the exploration of novel chemical entities like 2-[(2,3-Difluorobenzyl)thio]nicotinic Acid to address unmet medical needs.